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Compound of Interest

Compound Name: 3-Octen-2-one

Cat. No.: B105304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation, stability testing, and

sensory evaluation of fragrances containing 3-Octen-2-one. The protocols outlined below are

designed to assist in the development of stable and effective fragrance compositions for a

variety of applications.

Physicochemical Properties of 3-Octen-2-one
3-Octen-2-one is a key ingredient for creating earthy and mushroom-like notes in fragrance

compositions.[1] A thorough understanding of its physicochemical properties is essential for

successful formulation.
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Property Value Reference

Molecular Formula C₈H₁₄O [2]

Molecular Weight 126.20 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Odor Profile
Earthy, mushroom,

herbaceous, spicy, sweet
[1]

Boiling Point 100 °C at 18 mmHg [3]

Flash Point 54.44 °C (130.00 °F) TCC [1]

Vapor Pressure
0.897 mmHg @ 25 °C

(estimated)
[3]

Solubility
Soluble in alcohol; sparingly

soluble in water
[1]

Recommended Usage
Up to 0.5% in fragrance

concentrate
[1]

Substantivity on Paper > 4 hours at 100% [1]

Olfactory Signaling Pathway of 3-Octen-2-one
The perception of 3-Octen-2-one's characteristic odor is initiated by its interaction with specific

olfactory receptors (ORs) in the nasal cavity. Recent studies have identified its interaction with

human olfactory receptors OR1D2 and OR5K1.[4][5] The binding of 3-Octen-2-one to these G-

protein coupled receptors triggers a signaling cascade, leading to the perception of its unique

earthy and mushroom-like scent. Interestingly, 3-Octen-2-one has been shown to enhance the

response of OR1D2 to vanilla flavor while suppressing the response of OR5K1.[4][5]
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Olfactory signal transduction cascade initiated by 3-Octen-2-one.

Experimental Protocols
Fragrance Formulation Protocol
This protocol describes the preparation of a model fragrance concentrate containing 3-Octen-
2-one.

Materials:

3-Octen-2-one

Ethanol (95%, perfumery grade)

Dipropylene Glycol (DPG)

Fixative (e.g., Galaxolide, Iso E Super)

Other desired fragrance raw materials (e.g., essential oils, aroma chemicals)

Glass beakers and stirring rods

Calibrated pipettes or digital scale

Procedure:
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In a clean glass beaker, weigh or measure the desired amount of Dipropylene Glycol (DPG),

which will act as a solvent and co-fixative.

Add the desired amount of fixative to the DPG and stir until fully dissolved.

Sequentially add the other fragrance raw materials, starting with the most viscous and least

volatile ingredients. Stir well after each addition to ensure homogeneity.

In a separate beaker, dilute the 3-Octen-2-one in a small amount of ethanol to the desired

concentration (e.g., 1% solution) before adding it to the main blend. This allows for better

control over the final concentration of this potent material.[1]

Slowly add the diluted 3-Octen-2-one to the main fragrance blend while stirring continuously.

Finally, add the remaining ethanol to reach the desired final volume and concentration of the

fragrance concentrate.

Stir the final mixture gently but thoroughly for 15-20 minutes.

Transfer the fragrance concentrate to a clean, airtight, amber glass bottle and allow it to

macerate for at least 48 hours before evaluation or further use.

Stability Testing Protocol
This protocol outlines the procedure for evaluating the stability of a fragrance formulation

containing 3-Octen-2-one under accelerated aging conditions.

Materials:

Fragrance formulation containing 3-Octen-2-one

Control sample (fragrance formulation without 3-Octen-2-one, if applicable)

Clear and amber glass vials with airtight seals

Temperature-controlled ovens (set at 40°C and 50°C)

Refrigerator (set at 4°C)
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UV light chamber

pH meter

Gas Chromatography-Mass Spectrometry (GC-MS) instrument

Procedure:

Sample Preparation: Fill identical clear and amber glass vials with the fragrance formulation.

Prepare a sufficient number of samples for each storage condition and time point.

Storage Conditions:

Accelerated Aging (Heat): Place samples in temperature-controlled ovens at 40°C and

50°C.

Cold Storage: Place samples in a refrigerator at 4°C.

Light Exposure: Place samples in a UV light chamber.

Control: Store samples at room temperature (approximately 25°C) in the dark.

Evaluation Time Points: Evaluate the samples at regular intervals (e.g., 1 week, 2 weeks, 1

month, 3 months).

Analytical Evaluation:

Visual Assessment: Observe any changes in color, clarity, or phase separation.

Odor Evaluation: A trained sensory panel should evaluate the odor profile of the aged

samples compared to the control, noting any changes in the intensity or character of the 3-
Octen-2-one note.

pH Measurement: Measure the pH of the samples at each time point.

GC-MS Analysis: Analyze the chemical composition of the aged samples using GC-MS to

identify any degradation products or changes in the concentration of 3-Octen-2-one and

other key fragrance components.
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Storage Conditions

Analytical Methods
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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